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Compound of Interest

Compound Name: Skp2 inhibitor 2

Cat. No.: B10857987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation of a stock solution of Skp2
Inhibitor 2, also known as SMIP004. S-phase kinase-associated protein 2 (Skp2) is a critical

component of the SCF (Skp1-Cul1-F-box) E3 ubiquitin ligase complex, which mediates the

ubiquitination and subsequent proteasomal degradation of several key cell cycle regulatory

proteins, most notably the cyclin-dependent kinase inhibitor p27Kip1. Overexpression of Skp2

is frequently observed in various human cancers and is associated with poor prognosis,

making it an attractive target for cancer therapy. These protocols are intended to ensure

accurate and reproducible preparation of Skp2 inhibitor solutions for in vitro and in vivo studies.

Compound Information
Several small molecules are described as Skp2 inhibitors. This protocol focuses on SKP2 E3

Ligase Inhibitor II (SMIP004) due to the availability of clear solubility data. It is crucial to confirm

the specific inhibitor being used by referencing the CAS number.

Table 1: Chemical and Physical Properties of Skp2
Inhibitors
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Compound
Name

Alternate
Names

CAS Number
Molecular
Weight ( g/mol
)

Solubility

SKP2 E3 Ligase

Inhibitor II
SMIP004 143360-00-3 205.30

DMSO: 100

mg/mL[1]

SCFSkp2-IN-2 AAA-237 1375060-02-8 Not specified Not specified

Skp2 inhibitor 2 Compound 14ag 2760612-77-7 Not specified Not specified

SKP2 E3 Ligase

Inhibitor IV
- 634908-46-6 467.51

DMSO: 100

mg/mL[2]

SKP2-C25 SZL P1-41 222716-34-9 420.52
DMSO: up to 50

mM[3]

Skp2 inhibitor C1 SKPin C1 Not specified Not specified
DMSO: 93

mg/mL[4]

Skp2 Signaling Pathway
Skp2 is a key regulator of the cell cycle. As a component of the SCF E3 ubiquitin ligase

complex, it targets the tumor suppressor p27Kip1 for degradation, thereby promoting cell cycle

progression from G1 to S phase. Inhibition of Skp2 leads to the accumulation of p27, resulting

in cell cycle arrest and a potential anti-proliferative effect in cancer cells.
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Caption: Skp2 signaling pathway and point of inhibition.

Experimental Protocols
Materials and Equipment

SKP2 E3 Ligase Inhibitor II (SMIP004) (CAS: 143360-00-3)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Analytical balance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b10857987?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SKP2 E3 Ligase Inhibitor

II (SMIP004).

Workflow for Stock Solution Preparation

1. Weigh Inhibitor

2. Calculate Solvent Volume
(for 10 mM)

3. Add DMSO

4. Vortex to Dissolve

5. Aliquot

6. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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